Cas no 825650-01-9 (9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-)
825650-01-9 structure
Product Name:9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-
CAS No:825650-01-9
MF:C15H10O5
MW:270.236904621124
CID:687657
PubChem ID:57839199
Update Time:2025-04-19
9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-
- 6-methoxy-9-oxoxanthene-3-carboxylic acid
- DTXSID20728092
- NCOGJWFPJVGNIL-UHFFFAOYSA-N
- SCHEMBL490283
- 6-Methoxy-9-oxo-9H-xanthene-3-carboxylic acid
- 825650-01-9
-
- Inchi: 1S/C15H10O5/c1-19-9-3-5-11-13(7-9)20-12-6-8(15(17)18)2-4-10(12)14(11)16/h2-7H,1H3,(H,17,18)
- InChI Key: NCOGJWFPJVGNIL-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(C2C=CC(C(=O)O)=CC1=2)=O)OC
Computed Properties
- Exact Mass: 270.05282342g/mol
- Monoisotopic Mass: 270.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 72.8Ų
9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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